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Compound of Interest

Compound Name: 7-Hydroxyflavanone

Cat. No.: B191499

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents is paramount to ensuring a secure and compliant laboratory
environment. 7-Hydroxyflavanone, a flavonoid with notable biological activities, requires
careful consideration for its proper disposal due to its classification as a hazardous substance.
This guide provides essential safety information, step-by-step disposal procedures, and
logistical plans to manage 7-Hydroxyflavanone waste effectively.

Immediate Safety and Handling Precautions

Before handling 7-Hydroxyflavanone, it is crucial to be aware of its potential hazards.
According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 7-Hydroxyflavanone is classified as a skin irritant, a serious eye irritant, and may
cause respiratory irritation.[1][2] Therefore, appropriate personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat, must be worn at all times. All handling of the
solid compound or its solutions should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to minimize the risk of inhalation.

Quantitative Hazard Data

While specific quantitative toxicity data for 7-Hydroxyflavanone is not readily available in
public databases, its GHS classification provides a clear indication of its hazard potential.
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Hazard Classification GHS Category Hazard Statement
Skin Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Irritation Category 2 o
irritation

Specific Target Organ Toxicity H335: May cause respiratory

. Category 3 o
(Single Exposure) irritation

Step-by-Step Disposal Protocol

Given the hazardous nature of 7-Hydroxyflavanone and the absence of a standardized,
validated protocol for its chemical neutralization in a laboratory setting, the primary disposal
route is to treat it as a hazardous chemical waste.

Experimental Protocol for Waste Segregation and Collection:

 |dentify Waste Streams: Segregate waste containing 7-Hydroxyflavanone from non-

hazardous laboratory trash. This includes:
o Pure, unused 7-Hydroxyflavanone.

o Solutions containing 7-Hydroxyflavanone. Information on its solubility indicates it
dissolves in organic solvents like DMSO, chloroform, and dichloromethane.[3][4]

o Contaminated labware (e.g., pipette tips, vials, contaminated paper towels).
o Select Appropriate Waste Containers:

o Solid Waste: Collect pure 7-Hydroxyflavanone and grossly contaminated solids in a
clearly labeled, sealable, and chemically compatible container. The container should be
marked with "Hazardous Waste," the chemical name "7-Hydroxyflavanone," and the
appropriate hazard pictograms (e.g., exclamation mark for irritant).

o Liquid Waste: Collect solutions of 7-Hydroxyflavanone in a designated, leak-proof, and
chemically resistant container. The container must be labeled with "Hazardous Waste," the
full chemical names of all components (including solvents), their approximate
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concentrations, and the relevant hazard pictograms. Do not mix with incompatible waste
streams.

o Sharps Waste: Any sharps (e.g., needles, broken glass) contaminated with 7-
Hydroxyflavanone should be disposed of in a designated sharps container that is also
labeled as hazardous chemical waste.

» Storage Pending Disposal:
o Store all hazardous waste containers in a designated Satellite Accumulation Area (SAA).
o Ensure containers are tightly sealed to prevent leaks or spills.

o The SAA should be located at or near the point of generation and away from general
laboratory traffic.

o Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

o Follow all institutional and local regulations for hazardous waste disposal. Do not attempt
to dispose of 7-Hydroxyflavanone down the drain or in regular trash.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
materials contaminated with 7-Hydroxyflavanone.
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7-Hydroxyflavanone Disposal Workflow
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Caption: Disposal workflow for 7-Hydroxyflavanone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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